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Compound of Interest

Compound Name: Strontium succinate

Cat. No.: B1245921 Get Quote

Strontium Succinate: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) information for strontium succinate. In the absence of a formally issued MSDS for

this specific compound, this document extrapolates critical safety and handling information from

the known toxicological profiles of stable strontium and succinic acid, supplemented by findings

from recent research on the biological effects of strontium salts. This guide is intended to

provide researchers, scientists, and drug development professionals with a thorough

understanding of the potential hazards, safe handling procedures, and emergency protocols

associated with strontium succinate. All quantitative data is presented in structured tables for

ease of reference, and detailed experimental methodologies are provided for key cited

experimental areas.

Chemical and Physical Properties
Strontium succinate is the strontium salt of succinic acid, with the chemical formula

C₄H₄O₄Sr.[1][2] Limited experimental data is available for the specific physicochemical

properties of strontium succinate. The following table summarizes the available information.
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Property Value Source

Molecular Formula C₄H₄O₄Sr [1][2]

Molecular Weight 203.69 g/mol [1][3]

Appearance
White crystalline powder

(inferred)

General property of similar

salts

Water Solubility
Estimated between 1 g/L and

100 g/L at room temperature
[4]

Thermal Decomposition
Decomposes to strontium

carbonate upon heating

Inferred from general salt

properties

Toxicological Information
No specific toxicological studies for strontium succinate have been identified. The

toxicological profile is therefore inferred from the properties of its constituent ions: strontium

(Sr²⁺) and succinate (C₄H₄O₄²⁻).

Strontium (Stable)
Stable strontium is considered to be of low toxicity, particularly at levels typically encountered in

the environment.[5] Its biological effects are linked to its chemical similarity to calcium.[5]

Toxicity Metric Value Species Source

Reference Dose (RfD) 1.4 mg/kg/day Rat
Minnesota Dept. of

Health

Oral LD₅₀ (Strontium

Chloride)
2750 mg/kg Rat [6]

Health Effects of Stable Strontium:

Skeletal System: High doses of strontium, especially in diets low in calcium, can interfere

with bone development, leading to conditions resembling rickets in young, growing animals.

[5] However, at lower, therapeutic doses, strontium has been shown to stimulate bone
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formation and inhibit bone resorption, making it a subject of interest for osteoporosis

treatment.[5][7][8]

Carcinogenicity: Stable strontium and its common salts are not considered carcinogenic.[9]

Strontium chromate is carcinogenic, but this is attributed to the hexavalent chromium ion.[5]

Other Effects: No significant adverse effects on other organ systems have been consistently

reported for stable strontium at typical exposure levels.[5]

Succinic Acid
Succinic acid is a naturally occurring dicarboxylic acid. It is generally recognized as safe

(GRAS) by the FDA for use as a food additive. However, in concentrated form, it can pose

some hazards.

Hazard Description Source

Eye Irritation Causes serious eye irritation. MSDS for Succinic Acid

Skin Irritation May cause skin irritation. MSDS for Succinic Acid

Respiratory Irritation
May cause respiratory tract

irritation if inhaled as dust.
MSDS for Succinic Acid

Hazard Identification and Precautionary Measures
Based on the individual components, the primary hazards associated with strontium
succinate are likely to be:

Eye Irritation: Direct contact with the eyes may cause serious irritation.

Skin Irritation: Prolonged or repeated skin contact may cause irritation.

Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

Recommended Precautionary Measures:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood,

especially when handling the powder.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie,

belt, or waistband. Get medical attention if you feel unwell.

Handling and Storage
Handling: Avoid generating dust. Use with adequate ventilation. Avoid contact with eyes,

skin, and clothing.

Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away

from incompatible substances.

Experimental Protocols
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The following are generalized experimental protocols that could be adapted to assess the

safety and biological activity of strontium succinate.

In Vitro Cytotoxicity Assay
Objective: To determine the cytotoxic potential of strontium succinate on a relevant cell line

(e.g., human osteoblasts, fibroblasts).

Methodology:

Cell Culture: Culture the chosen cell line in appropriate media and conditions.

Treatment: Prepare a range of concentrations of strontium succinate dissolved in a

suitable solvent. Add the solutions to the cell cultures and incubate for a specified period

(e.g., 24, 48, 72 hours).

Viability Assessment: Use a standard cytotoxicity assay, such as the MTT or MTS assay, to

measure cell viability.

Data Analysis: Calculate the IC₅₀ (the concentration that inhibits 50% of cell growth) to

quantify the cytotoxicity.

Preparation

Experiment Analysis

Cell Culture

Treat Cells

Prepare Strontium
Succinate Solutions

Incubate MTT/MTS Assay Calculate IC50
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In Vitro Cytotoxicity Experimental Workflow.
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In Vivo Acute Oral Toxicity Study (Rodent Model)
Objective: To determine the acute oral toxicity of strontium succinate in a rodent model (e.g.,

rats or mice).

Methodology:

Animal Acclimation: Acclimate animals to the laboratory conditions for at least one week.

Dose Administration: Administer a single oral dose of strontium succinate at various

concentrations to different groups of animals. Include a control group that receives the

vehicle only.

Observation: Observe the animals for signs of toxicity and mortality for a period of 14 days.

Record body weight changes and any clinical signs.

Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

Data Analysis: Determine the LD₅₀ (the dose that is lethal to 50% of the animals) using

appropriate statistical methods.

Potential Signaling Pathways
Based on studies of other strontium salts, strontium ions have been shown to influence

signaling pathways involved in bone metabolism. A plausible pathway affected by strontium
succinate, through the release of strontium ions, is the ERK1/2 signaling pathway, which can

regulate both osteogenesis and apoptosis in a dose-dependent manner.[7]
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Hypothesized Signaling Pathway of Strontium Ions.

Conclusion
While a specific Material Safety Data Sheet for strontium succinate is not currently available,

a comprehensive safety profile can be constructed by examining its constituent components.

The primary hazards are likely to be irritation to the eyes, skin, and respiratory tract, consistent

with succinic acid. The systemic effects are expected to be dominated by the biological activity
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of strontium, which exhibits a dose-dependent influence on bone metabolism. Researchers and

professionals handling this compound should adhere to standard laboratory safety practices,

including the use of appropriate personal protective equipment and adequate ventilation.

Further research is warranted to fully elucidate the specific toxicological and biological

properties of strontium succinate.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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